Cas no 10397-22-5 (Aceticacid, 2-butoxy-, butyl ester)

• Product Name: Aceticacid, 2-butoxy-, butyl ester
• CAS No: 10397-22-5
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 236061
• PubChem ID: 292514
• Update Time: 2025-04-19

Aceticacid, 2-butoxy-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-butoxy-, butyl ester
• butyl 2-butoxyacetate
• AR-1I1265
• butoxy-acetic acid butyl ester
• Butoxyessigsaeure-butylester
• Butoxy-essigsaeure-butylester
• butyl butoxyacetate
• Butylbutoxyacetat
• Butyl-butoxyacetat
• CTK4A2542
• n-Butyl-butoxyacetat
• NSC158325
• Butoxyacetic acid butyl ester
• 10397-22-5
• SCHEMBL1055702
• NSC-158325
• AKOS010940152
• URBZEXMYYYABCQ-UHFFFAOYSA-N
• DTXSID70303434

• Inchi： 1S/C10H20O3/c1-3-5-7-12-9-10(11)13-8-6-4-2/h3-9H2,1-2H3
• InChI Key： URBZEXMYYYABCQ-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCCCC)CCCC

Computed Properties

• Exact Mass: 188.1413
• Monoisotopic Mass: 188.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.925
• Boiling Point: 249.5°C at 760 mmHg
• Flash Point: 85°C
• Refractive Index: 1.423
• PSA: 35.53
• LogP: 2.14640